Cas no 7357-41-7 (Diphenyl Sulfone-3,3'-disulfonyl Chloride)

• Product Name: Diphenyl Sulfone-3,3'-disulfonyl Chloride
• CAS No: 7357-41-7
• MF: C₁₂H₈Cl₂O₆S₃
• MW: 415.289318084717
• CID: 578469
• PubChem ID: 246561
• Update Time: 2025-06-10

Diphenyl Sulfone-3,3'-disulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 3,3'-sulfonylbis-
• 3-(3-chlorosulfonylphenyl)sulfonylbenzenesulfonyl chloride
• 3-{[3-(chlorosulfonyl)phenyl]sulfonyl}benzenesulfonyl chloride
• 3,3'-Bis(chlorosulfonyl)diphenyl sulfone
• 3,3'-sulfonyl-bis-benzenesulfonyl chloride
• 3,3'-Sulfonyl-bis-benzolsulfonylchlorid
• 3,3'-sulfonyldi(benzenesulfonyl chloride)
• 3,3'-sulfonyldibenzenesulfonyl chloride
• AC1L6IC8
• AC1Q6YM5
• AG-J-34114
• AR-1E8855
• CTK2I0693
• Diphenyl sulfone 3,3'-disulfonyl chloride
• diphenyl sulfone-3,3'-disulfonyl chloride
• NSC59822
• JCIFZSCARAOKME-UHFFFAOYSA-N
• 7357-41-7
• SCHEMBL2264686
• Benzenesulfonyl chloride, 3,3'-sulfonylbis-
• 3,3'-Sulfonyldi(benzene-1-sulfonyl chloride)
• NSC-59822
• DTXSID70289204
• Diphenyl Sulfone-3,3'-disulfonyl Chloride

• Inchi： 1S/C12H8Cl2O6S3/c13-22(17,18)11-5-1-3-9(7-11)21(15,16)10-4-2-6-12(8-10)23(14,19)20/h1-8H
• InChI Key： JCIFZSCARAOKME-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)S(C1C=CC=C(C=1)S(=O)(=O)Cl)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 413.88614
• Monoisotopic Mass: 413.8860069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 102.42

Additional information on Diphenyl Sulfone-3,3'-disulfonyl Chloride

Recent Advances in the Application of Diphenyl Sulfone-3,3'-disulfonyl Chloride (CAS: 7357-41-7) in Chemical Biology and Pharmaceutical Research

Diphenyl sulfone-3,3'-disulfonyl chloride (CAS: 7357-41-7) is a critical intermediate in the synthesis of sulfonamide-based compounds, which have broad applications in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery. This research brief consolidates the latest findings on the chemical properties, synthetic applications, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of diphenyl sulfone-3,3'-disulfonyl chloride as a key building block for the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers utilized this compound to develop a series of derivatives with enhanced selectivity and potency against tumor-associated carbonic anhydrase IX and XII, showcasing its potential in anticancer drug design.

In the field of antimicrobial research, a recent European Journal of Medicinal Chemistry article (2024) reported the use of 7357-41-7 in the preparation of novel sulfonyl hydrazone derivatives with significant activity against multidrug-resistant bacterial strains. The study emphasized the compound's versatility in creating structurally diverse scaffolds that can overcome existing resistance mechanisms.

From a synthetic chemistry perspective, advancements in the green chemistry applications of diphenyl sulfone-3,3'-disulfonyl chloride have been notable. A 2024 ACS Sustainable Chemistry & Engineering publication detailed an eco-friendly protocol for its use in polymer synthesis, achieving high yields with reduced environmental impact through solvent-free conditions and catalytic methodologies.

The compound's role in materials science has also expanded, with recent patents (2023-2024) describing its incorporation into high-performance polymers for medical devices and drug delivery systems. These applications leverage the thermal stability and chemical resistance imparted by the diphenyl sulfone core structure.

Ongoing clinical trials (Phase I/II) are currently evaluating several drug candidates derived from 7357-41-7, particularly in oncology and infectious disease indications. Preliminary results suggest favorable pharmacokinetic profiles and manageable toxicity, though comprehensive data awaits publication.

Future research directions appear focused on exploring the compound's potential in targeted drug delivery systems and as a linker in antibody-drug conjugates. Computational modeling studies published in 2024 have begun to elucidate structure-activity relationships that may guide further optimization of derivatives based on this scaffold.